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Compound of Interest

Compound Name: Decylsuccinic anhydride

Cat. No.: B102454 Get Quote

Decylsuccinic Anhydride: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Decylsuccinic anhydride (DSA), with the CAS number 18470-76-3, is a cyclic dicarboxylic

anhydride. Its structure consists of a five-membered anhydride ring substituted with a ten-

carbon alkyl chain (decyl group). This molecular architecture imparts both hydrophilic (from the

anhydride group) and lipophilic (from the decyl chain) characteristics, making it a molecule of

interest in various scientific and industrial applications. This technical guide provides a detailed

overview of the chemical properties, structure, and relevant experimental methodologies

associated with decylsuccinic anhydride.

Chemical Structure and Properties
The fundamental structure of decylsuccinic anhydride is that of a succinic anhydride

molecule where one of the methylene hydrogens is replaced by a decyl group.

Structure
The chemical structure of decylsuccinic anhydride can be represented in various ways:
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Chemical Name: 3-decyloxolane-2,5-dione

Molecular Formula: C₁₄H₂₄O₃

SMILES String: CCCCCCCCCCC1CC(=O)OC1=O

Below is a two-dimensional representation of the decylsuccinic anhydride molecule,

generated using the DOT language.

Caption: 2D structure of decylsuccinic anhydride.

Physical and Chemical Properties
A summary of the key physical and chemical properties of decylsuccinic anhydride is

presented in the table below. It is important to note that some of this data is estimated, as

extensive experimental validation for this specific compound is not readily available in the

literature.

Property Value Source

Molecular Weight 240.34 g/mol [1]

Melting Point 69 °C [N/A]

Boiling Point ~343.06 °C (estimated) [N/A]

Density Data not available

Water Solubility
0.4018 mg/L at 25 °C

(estimated)
[1]

Appearance
White to almost white powder

or crystal
[N/A]

Experimental Protocols
Synthesis of Decylsuccinic Anhydride
A detailed, peer-reviewed experimental protocol specifically for the synthesis of decylsuccinic
anhydride is not widely published. However, a general and well-established method for the
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synthesis of related long-chain alkyl and alkenyl succinic anhydrides is the Ene reaction. This

reaction involves the thermal addition of an alkene (the "ene") to an enophile, in this case,

maleic anhydride.

A plausible synthetic route for decylsuccinic anhydride would involve the reaction of 1-

decene with maleic anhydride at elevated temperatures.

General Experimental Workflow for the Synthesis of Alkyl Succinic Anhydrides:
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Start

Charge reactor with
1-decene and maleic anhydride

Heat mixture to
>200 °C under inert atmosphere

Maintain temperature for several hours
(e.g., 3-8 hours)

Distill off excess
1-decene under reduced pressure

Obtain crude
decylsuccinic anhydride

Purification (optional)
e.g., vacuum distillation or recrystallization

End

Click to download full resolution via product page

Caption: General workflow for alkyl succinic anhydride synthesis.

Important Considerations for Synthesis:
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Stoichiometry: An excess of the alkene is often used to drive the reaction to completion.

Temperature Control: The reaction is typically conducted at temperatures exceeding 200 °C.

Precise temperature control is crucial to minimize side reactions.

Inert Atmosphere: The reaction should be carried out under an inert atmosphere (e.g.,

nitrogen or argon) to prevent oxidation of the reactants and products at high temperatures.

Purification: The crude product may contain unreacted starting materials and polymeric

byproducts. Purification can be achieved by vacuum distillation or recrystallization from a

suitable solvent.

Spectroscopic Characterization
While experimental spectra for decylsuccinic anhydride are not readily available, the

expected spectroscopic features can be predicted based on its chemical structure and data

from similar compounds.

1. Infrared (IR) Spectroscopy:

The IR spectrum of decylsuccinic anhydride is expected to show characteristic absorption

bands for the anhydride and alkyl functional groups.

C=O Stretching: Two distinct carbonyl stretching bands are characteristic of cyclic

anhydrides. For saturated cyclic anhydrides, these typically appear in the regions of 1870-

1845 cm⁻¹ (symmetric stretch) and 1800-1775 cm⁻¹ (asymmetric stretch).

C-O Stretching: A strong C-O stretching band is expected in the range of 1300-900 cm⁻¹.

C-H Stretching: Aliphatic C-H stretching vibrations from the decyl chain will be observed just

below 3000 cm⁻¹ (typically in the 2960-2850 cm⁻¹ region).

C-H Bending: Aliphatic C-H bending vibrations will appear around 1465 cm⁻¹ and 1375 cm⁻¹.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b102454?utm_src=pdf-body
https://www.benchchem.com/product/b102454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alkyl Chain: The protons of the decyl chain will produce a series of signals in the upfield

region of the spectrum (approximately 0.8-1.7 ppm). The terminal methyl group (CH₃) will

appear as a triplet around 0.9 ppm. The numerous methylene groups (CH₂) will result in a

complex multiplet.

Succinic Anhydride Ring: The protons on the succinic anhydride ring will be observed

further downfield due to the deshielding effect of the carbonyl groups. The CH proton and

the CH₂ protons of the ring are expected to appear as multiplets in the range of 2.5-3.5

ppm.

¹³C NMR:

Carbonyl Carbons: The two carbonyl carbons of the anhydride group will give rise to

signals in the downfield region, typically between 170 and 180 ppm.

Alkyl Chain Carbons: The carbons of the decyl chain will appear in the upfield region

(approximately 14-40 ppm).

Succinic Anhydride Ring Carbons: The aliphatic carbons of the succinic anhydride ring will

be found at approximately 30-50 ppm.

3. Mass Spectrometry (MS):

In electron ionization (EI) mass spectrometry, the molecular ion peak (M⁺) for decylsuccinic
anhydride would be observed at an m/z of 240. The fragmentation pattern would likely involve

the loss of the decyl chain and fragmentation of the succinic anhydride ring, leading to

characteristic fragment ions.

Applications and Areas of Research
While specific drug development applications for decylsuccinic anhydride are not extensively

documented, its structural features suggest potential utility in several areas of interest to

researchers and scientists:

Prodrug Design: The anhydride group can be used to temporarily mask polar functional

groups (e.g., hydroxyl or amine groups) in drug molecules. This can enhance the lipophilicity
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and membrane permeability of the drug, with the anhydride being subsequently hydrolyzed

in vivo to release the active compound.

Bioconjugation and Surface Modification: The reactivity of the anhydride group allows for

covalent attachment to biomolecules (e.g., proteins, peptides) or surfaces containing

nucleophilic groups. The decyl chain can then be used to modulate the hydrophobic

properties of the resulting conjugate or modified surface.

Formation of Amphiphilic Polymers: Decylsuccinic anhydride can be used as a monomer

or a modifying agent in polymerization reactions to create amphiphilic polymers with potential

applications in drug delivery systems, such as micelles and nanoparticles.

Conclusion
Decylsuccinic anhydride is a versatile molecule with a combination of reactive and

hydrophobic functionalities. While detailed experimental data for this specific compound is

somewhat limited in the public domain, its chemical properties and reactivity can be largely

inferred from its structure and the well-understood chemistry of related alkyl succinic

anhydrides. Its potential applications in prodrug design, bioconjugation, and materials science

make it a compound of continuing interest for further research and development. Researchers

are encouraged to perform thorough characterization of synthesized decylsuccinic anhydride
to establish a more complete and experimentally validated dataset for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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